Cas no 2309709-46-2 (2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile)

• Product Name: 2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile
• CAS No: 2309709-46-2
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 5326266
• Update Time: 2025-11-01

2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(((5,6,7,8-tetrahydrocinnolin-3-yl)oxy)methyl)piperidin-1-yl)nicotinonitrile
• 2-[4-(5,6,7,8-tetrahydrocinnolin-3-yloxymethyl)piperidin-1-yl]pyridine-3-carbonitrile
• 2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile

• Inchi： 1S/C20H23N5O/c21-13-17-5-3-9-22-20(17)25-10-7-15(8-11-25)14-26-19-12-16-4-1-2-6-18(16)23-24-19/h3,5,9,12,15H,1-2,4,6-8,10-11,14H2
• InChI Key： GKVMCVYWTBOWSG-UHFFFAOYSA-N
• SMILES： O(C1=CC2=C(CCCC2)N=N1)CC1CCN(C2C(C#N)=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 498
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9

Additional information on 2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile

Compound CAS No 2309709-46-2: 2-{4-(5,6,7,8-Tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile

The compound CAS No 2309709-46-2, also known as 2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities.

At its core, this molecule consists of a pyridine ring substituted with a cyano group at the 3-position and a complex substituent at the 2-position. The substituent is a piperidine ring that is further modified by a methyl group attached to a tetrahydrocinnoline moiety via an oxygen atom. The tetrahydrocinnoline component introduces significant structural complexity and contributes to the compound's unique electronic properties.

Recent studies have highlighted the importance of tetrahydrocinnoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The presence of this moiety in CAS No 2309709-46-2 suggests that it may exhibit potent inhibitory effects against specific cellular targets. Researchers have also explored the role of piperidine analogs in enhancing drug bioavailability and stability, further underscoring the potential utility of this compound.

From a synthetic perspective, the construction of this molecule involves advanced organic chemistry techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The synthesis pathway also incorporates green chemistry principles to minimize environmental impact and improve scalability.

Biologically, this compound has shown remarkable selectivity towards certain receptor systems. Preclinical studies indicate that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to penetrate cellular membranes efficiently suggests potential applications in targeted drug delivery systems.

In terms of pharmacokinetics, CAS No 2309709-46-2 demonstrates favorable absorption profiles and moderate clearance rates in preclinical models. These attributes make it an attractive candidate for further development into therapeutics for chronic inflammatory diseases or neurodegenerative conditions.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacodynamic properties through structural modifications. Scientists are exploring variations in the tetrahydrocinnoline and pyridine carbonitrile groups to enhance efficacy while maintaining safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No 2309709-46-2, or 2-{4-(5,6,7,8-tetrahydrocinnolin-3-yloxy)methylpiperidin-1-yl}pyridine-3-carbonitrile, represents a cutting-edge advancement in medicinal chemistry. Its intricate structure and promising biological activities position it as a leading candidate for innovative therapeutic solutions across various disease domains.